N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide

• IUPAC Name: N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-2-[(4-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C19H21ClFNOS2/c1-14-5-7-15(8-6-14)11-25-13-19(23)22-9-10-24-12-16-17(20)3-2-4-18(16)21/h2-8H,9-13H2,1H3,(H,22,23)
• InChI Key: JYPXVGJFVMNVBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NCCSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C19H21ClFNOS2
• Molecular Weight: 398.0 g/mol

Description

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide (CFM-2) is a compound that has been studied for its potential use as a therapeutic agent in various diseases. It is a small molecule that has shown promising results in preclinical studies for its anti-inflammatory and analgesic effects.

Mechanism of Action

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide exerts its effects by inhibiting the activity of an enzyme called soluble epoxide hydrolase (sEH). sEH is involved in the metabolism of fatty acids, and its inhibition leads to the accumulation of anti-inflammatory and analgesic compounds in the body. This mechanism of action has been shown to be effective in reducing inflammation and pain in preclinical studies.
Biochemical and Physiological Effects:
N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation, pain, and tissue damage in animal models of arthritis and inflammatory bowel disease. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide has also been shown to improve insulin sensitivity and reduce blood pressure in animal models of metabolic syndrome.

Advantages and Limitations for Lab Experiments

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide has several advantages as a therapeutic agent in lab experiments. It is a small molecule that can be easily synthesized and purified. It has also shown promising results in preclinical studies for its anti-inflammatory and analgesic effects. However, there are also limitations to using N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide in lab experiments. Its mechanism of action is not fully understood, and there is limited information on its safety and toxicity in humans.

Future Directions

There are several future directions for research on N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide. One area of research could be to further elucidate its mechanism of action and identify potential targets for its use in various diseases. Another area of research could be to study its safety and toxicity in humans to determine its potential as a therapeutic agent. Additionally, further preclinical studies could be conducted to evaluate its efficacy in other disease models.

Scientific Research Applications

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases such as arthritis, neuropathic pain, and inflammatory bowel disease. Preclinical studies have shown that N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-[(4-methylbenzyl)thio]acetamide has anti-inflammatory and analgesic effects that could be beneficial in the treatment of these diseases.